Cas no 2418716-83-1 (1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine)

• Product Name: 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine
• CAS No: 2418716-83-1
• MF: C₉H₁₁IN₄
• MW: 302.114913225174
• CID: 5678206
• PubChem ID: 165801043
• Update Time: 2025-05-20

1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-26630246
• 1-(5-azido-3-iodo-2,4-dimethylphenyl)methanamine
• 2418716-83-1
• 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine

• Inchi： 1S/C9H11IN4/c1-5-7(4-11)3-8(13-14-12)6(2)9(5)10/h3H,4,11H2,1-2H3
• InChI Key： UWUISVIWYIDJQT-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(CN)=C1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 302.00284g/mol
• Monoisotopic Mass: 302.00284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.4Ų

Additional information on 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine

Introduction to 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine (CAS No. 2418716-83-1)

1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine, identified by the CAS number 2418716-83-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both azido and iodo functional groups, which make it a versatile intermediate in synthetic chemistry. The structural features of this molecule, particularly the 5-azido and 3-iodo substituents on a 2,4-dimethylphenyl backbone, endow it with unique reactivity that is exploited in various chemical transformations.

The 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine structure is of particular interest due to its potential applications in the synthesis of biologically active molecules. The azido group (-N₃) is a well-known leaving group in nucleophilic substitution reactions, while the iodo substituent (-I) can participate in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactivities make the compound a valuable building block for constructing more complex scaffolds, which are often essential in drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel methodologies for the functionalization of aromatic rings. The 2,4-dimethylphenyl moiety in 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine provides a stable aromatic platform that can be modified through various chemical pathways. For instance, the presence of both azido and iodo groups allows for sequential functionalization strategies, enabling chemists to introduce diverse substituents at specific positions on the benzene ring.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks. Heterocycles are ubiquitous in pharmaceuticals and agrochemicals due to their ability to mimic natural products and exhibit favorable biological properties. The 5-Azido-3-iodo-2,4-dimethylphenyl core can serve as a precursor for generating nitrogen-containing heterocycles through cyclization reactions. These heterocycles may then be further modified to produce molecules with enhanced pharmacological activity.

The pharmaceutical industry has increasingly recognized the importance of combinatorial chemistry and high-throughput screening in drug discovery. Compounds like 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine play a crucial role in these approaches by providing readily accessible building blocks for generating libraries of diverse compounds. Such libraries can then be screened for biological activity against targets such as enzymes or receptors involved in disease pathways.

Recent advancements in synthetic methodologies have also highlighted the potential of transition-metal-catalyzed reactions in constructing complex molecular architectures. The 3-Iodo group in 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine is particularly amenable to palladium-catalyzed cross-coupling reactions with boronic acids or alkynes. These reactions have been widely used to introduce various functional groups into aromatic systems, thereby expanding the chemical space available for drug discovery.

The development of new synthetic routes has been instrumental in improving the efficiency and scalability of producing target molecules. For example, catalytic methods that employ palladium or copper complexes have enabled the rapid assembly of complex structures from simpler precursors like 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine. Such improvements are critical for translating laboratory discoveries into viable drug candidates that can enter clinical trials.

The biological activity of compounds derived from 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine has been explored in several recent studies. Researchers have investigated its potential as an intermediate for synthesizing kinase inhibitors, which are important targets in cancer therapy. The ability to introduce diverse substituents into the benzene ring allows for fine-tuning of binding interactions with protein targets, leading to improved potency and selectivity.

In addition to its applications in oncology research, this compound has shown promise in other therapeutic areas. For instance, derivatives of 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine have been explored as intermediates for developing antimicrobial agents. The structural motifs present in this molecule can be modified to target bacterial enzymes or cell wall components, offering new strategies against resistant pathogens.

The synthesis of complex molecules often requires multi-step sequences that involve careful selection of reaction conditions and reagents. The reactivity of the 5-Azido and 3-Iodo groups provides multiple avenues for functionalization, allowing chemists to construct intricate structures with precision. This level of control is essential for producing high-quality intermediates that can be further developed into lead compounds.

The role of computational chemistry has also become increasingly important in modern drug discovery workflows. Molecular modeling techniques can predict how different substituents will affect the electronic properties and binding affinity of a molecule derived from 1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine. These predictions guide synthetic efforts by identifying promising modifications before they are experimentally tested.

In conclusion,1-(5-Azido-3-iodo-2,4-dimethylphenyl)methanamine (CAS No. 2418716–83–1) represents a valuable tool for synthetic chemists working on pharmaceutical applications. Its unique structural features enable diverse chemical transformations that are crucial for building complex biologically active molecules. As research continues to uncover new synthetic methodologies and biological targets,this compound will likely remain an important intermediate in future drug development efforts.